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Compound of Interest

Compound Name: CPW-86-363

Cat. No.: B15560590 Get Quote

The following information provides a comprehensive guide to the proper disposal and handling

of industrial adhesives, with a focus on products similar to high-strength, fast-tack spray

adhesives. This guidance is intended for researchers, scientists, and drug development

professionals to ensure laboratory safety and proper chemical management.

Disposal and Handling Data Summary
For safe and compliant disposal, it is crucial to understand the characteristics of the adhesive.

The following table summarizes key data points, using a representative product as an example.
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Data Point Value/Instruction

Product Identifier
CAMIE 363 High Strength Fast Tack Spray

Adhesive or similar

General Hazard Statement

Extremely flammable aerosol. Causes skin and

serious eye irritation. May be harmful if

swallowed, inhaled, or in contact with skin.[1]

Personal Protective Equipment
Wear protective gloves, clothing, eye protection,

and face protection.[1]

Handling Precautions

Use only outdoors or in a well-ventilated area.

Avoid breathing dust, fumes, gas, mist, vapors,

or spray.[1]

Storage Conditions

Store in a well-ventilated place. Keep container

tightly closed. Protect from sunlight and do not

expose to temperatures exceeding 50°C/122°F.

[1]

Disposal Method

Dispose of contents/container at an approved

waste disposal facility in accordance with

applicable laws and regulations.[1]

Extinguishing Media
Use fire-extinguishing media appropriate for

surrounding materials. Do not use a water jet.[1]

Experimental Protocols for Safe Handling and
Disposal
To ensure safety during handling and disposal, the following protocols should be strictly

adhered to.

Personal Protective Equipment (PPE) and Handling:

Obtain and Read the Safety Data Sheet (SDS): Before handling the product, obtain and

thoroughly read the manufacturer's SDS.
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Ensure Proper Ventilation: Always work in a well-ventilated area or outdoors to avoid the

inhalation of vapors.[1]

Wear Appropriate PPE:

Eye Protection: Wear safety glasses with side shields or chemical goggles.

Skin Protection: Wear chemical-resistant gloves and protective clothing to prevent skin

contact.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Avoid Ignition Sources: Keep the product away from heat, sparks, open flames, and other

ignition sources. No smoking in the handling area.[1]

Handling Procedure:

Do not spray on an open flame or other ignition sources.[1]

The container is pressurized; do not pierce or burn it, even after use.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Disposal Protocol:

Do Not Dispose in General Waste: This product should not be disposed of in regular trash or

poured down the drain.

Follow Local Regulations: Dispose of the waste product and container in accordance with all

applicable local, state, and federal regulations.

Use a Licensed Waste Disposal Contractor: Engage a licensed waste disposal company to

handle the disposal of this material.

Container Disposal: Do not incinerate closed containers. Pressurized containers should be

handled as hazardous waste even when empty.

Disposal Procedure Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

industrial adhesives.

Start: Product requires disposal

Consult Safety Data Sheet (SDS)

Is the waste considered hazardous?

Contact licensed hazardous waste vendor

  Yes

Follow local regulations for non-hazardous waste

  No

Package and label waste according to regulations

Arrange for transport by licensed vendor

Dispose at an approved facility

Click to download full resolution via product page

Caption: Logical workflow for the safe and compliant disposal of industrial adhesive waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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